Heraclenin

Description

Heraclenin is a linear furanocoumarin compound primarily extracted from the roots of the Prangos pabularia plant . Its molecular formula is C₁₆H₁₄O₅ . Research indicates that heraclenin possesses several biological activities, including anti-inflammatory, anti-coagulant, and antiplatelet properties . Studies have also highlighted its potential in promoting osteogenic differentiation in human bone marrow stromal cells (BMSCs), suggesting therapeutic applications for conditions like osteoporosis .

Specifically, heraclenin has been shown to enhance the expression of osteogenic markers and promote mineralization in BMSCs through the activation of the RhoA/ROCK signaling pathway . Experiments have demonstrated that heraclenin increases the activity of alkaline phosphatase (ALP) and calcium deposition in a dose-dependent manner, indicative of enhanced osteogenic differentiation. This compound's ability to protect dopaminergic neurons from oxidative stress in in vitro studies also suggests its potential in managing neurodegenerative disorders such as Parkinson's disease. Furthermore, heraclenin exhibits antiplasmodial properties against Plasmodium falciparum, the causative agent of malaria, suggesting its potential as a lead compound for developing new antimalarial drugs.

Other furanocoumarins with similar properties include xanthotoxin, known for its photosensitizing properties and used in treating skin disorders; bergapten, also used in the treatment of skin disorders; and imperatorin, which exhibits anti-inflammatory and antimicrobial activities. Heraclenin's diverse biological activities make it a subject of interest in medicinal chemistry, with ongoing research aimed at exploring its therapeutic potential .

• CAS No.: 2880-49-1
• Product Name: Heraclenin
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 9-[[(2R)-3,3-dimethyloxiran-2-yl]methoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C16H14O5/c1-16(2)11(21-16)8-19-15-13-10(5-6-18-13)7-9-3-4-12(17)20-14(9)15/h3-7,11H,8H2,1-2H3/t11-/m1/s1
• Standard InChIKey: CTJZWFCPUDPLME-LLVKDONJSA-N
• SMILES: CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C
• Canonical SMILES: CC1(C(O1)COC2=C3C(=CC4=C2OC=C4)C=CC(=O)O3)C
• Appearance: C16H14O5
• Synonyms: heraclenin
• PubChem Compound: 458010
• Last Modified: Sep 14 2023